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Compound of Interest

Compound Name:

4-

Carboxybutyl(triphenyl)phosphoni

um;bromide

Cat. No.: B142228 Get Quote

An In-Depth Technical Guide to (4-Carboxybutyl)triphenylphosphonium Bromide (CAS: 17814-

85-6)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (4-

Carboxybutyl)triphenylphosphonium bromide, a versatile compound widely utilized in organic

synthesis and biomedical research. This document details its physicochemical properties,

synthesis, and key applications, including its role as a Wittig reagent and a mitochondrial

targeting agent.

Physicochemical Properties
(4-Carboxybutyl)triphenylphosphonium bromide is a white to off-white crystalline powder.[1][2]

[3] Its key physical and chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 17814-85-6 [2][4][5]

Molecular Formula C₂₃H₂₄BrO₂P [2][4][5]

Molecular Weight 443.31 g/mol [4][5][6][7][8]

Appearance
White to off-white

powder/crystalline powder
[1][2][3]

Melting Point 204-207 °C [3][7][9]

Solubility

Soluble in water, ethanol, and

methanol. Insoluble in toluene

and hexane.

[1][3]

EINECS Number 241-782-5 [2][7][8]

Beilstein Registry Number 3586477 [2][7]

Synthesis
A common method for the synthesis of (4-Carboxybutyl)triphenylphosphonium bromide

involves the reaction of 5-bromovaleric acid with triphenylphosphine.[3][4]

Experimental Protocol: Synthesis of (4-
Carboxybutyl)triphenylphosphonium bromide
This protocol describes the synthesis from 5-bromovaleric acid and triphenylphosphine.

Materials:

5-Bromovaleric acid

Triphenylphosphine

Toluene, anhydrous

Argon or Nitrogen gas
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Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer

Rotary evaporator

Crystallization dish

Filtration apparatus (e.g., Büchner funnel)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 5-

bromovaleric acid (1 equivalent) and triphenylphosphine (1 equivalent) in anhydrous toluene.

[3][4]

Purge the reaction vessel with an inert gas (argon or nitrogen).[3][4]

Heat the mixture to reflux and maintain for 48 hours under the inert atmosphere.[3][4]

After 48 hours, allow the mixture to cool to room temperature.[4]

Remove the toluene under reduced pressure using a rotary evaporator.[3][4]

The resulting residue is then purified by crystallization from a suitable solvent system (e.g.,

toluene-diethyl ether) to yield (4-Carboxybutyl)triphenylphosphonium bromide as a white

solid.[4]
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Figure 1: Synthetic workflow for (4-Carboxybutyl)triphenylphosphonium bromide.

Applications in Organic Synthesis: The Wittig
Reaction
(4-Carboxybutyl)triphenylphosphonium bromide is a key reagent in the Wittig reaction, a widely

used method for synthesizing alkenes from aldehydes or ketones.[8][10] This reaction is

particularly valuable in the synthesis of complex molecules, including natural products like

prostaglandins.[3][11]

Experimental Protocol: General Wittig Reaction
This protocol provides a general procedure for the Wittig reaction using (4-

Carboxybutyl)triphenylphosphonium bromide to form an alkene from an aldehyde or ketone.

Materials:

(4-Carboxybutyl)triphenylphosphonium bromide

A strong base (e.g., n-butyllithium, sodium hydride, or potassium tert-butoxide)

Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dimethyl sulfoxide (DMSO))

Aldehyde or Ketone
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Inert gas (Argon or Nitrogen)

Schlenk flask or equivalent reaction vessel

Syringes for transfer of reagents

Magnetic stirrer

Quenching solution (e.g., saturated ammonium chloride)

Extraction solvent (e.g., diethyl ether, ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate)

Purification apparatus (e.g., column chromatography)

Procedure:

Ylide Formation:

Suspend (4-Carboxybutyl)triphenylphosphonium bromide (1 equivalent) in an anhydrous

solvent in a Schlenk flask under an inert atmosphere.

Cool the suspension to a low temperature (e.g., 0 °C or -78 °C, depending on the base).

Slowly add a strong base (1 equivalent) to the suspension to deprotonate the

phosphonium salt and form the corresponding phosphorus ylide. The formation of the ylide

is often indicated by a color change.

Reaction with Carbonyl:

Dissolve the aldehyde or ketone (1 equivalent) in the same anhydrous solvent in a

separate flask.

Slowly add the carbonyl solution to the ylide solution at the low temperature.

Allow the reaction mixture to slowly warm to room temperature and stir for a specified time

(monitored by TLC).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work-up and Purification:

Quench the reaction by adding a suitable quenching agent (e.g., saturated aqueous

ammonium chloride).

Extract the product with an organic solvent.

Wash the combined organic layers with brine, dry over an anhydrous drying agent, and

concentrate under reduced pressure.

Purify the crude product by column chromatography to obtain the desired alkene.
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Figure 2: General workflow of the Wittig reaction.

Application in Biomedical Research: Mitochondrial
Targeting
The triphenylphosphonium (TPP) cation is a lipophilic cation that can accumulate in

mitochondria due to the large mitochondrial membrane potential. This property makes (4-
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Carboxybutyl)triphenylphosphonium bromide and its derivatives valuable tools for targeting

bioactive molecules to mitochondria.[12]

The carboxyl group of (4-Carboxybutyl)triphenylphosphonium bromide provides a convenient

handle for conjugation to various molecules, such as fluorescent probes, antioxidants, and

anticancer drugs, thereby enabling their targeted delivery to mitochondria. This approach is

instrumental in studying mitochondrial function and in the development of therapies for

diseases associated with mitochondrial dysfunction, such as cancer and neurodegenerative

disorders.[1][13]

Mechanism of Mitochondrial Accumulation
The primary driving force for the accumulation of TPP-conjugated molecules within

mitochondria is the negative membrane potential across the inner mitochondrial membrane.

This potential, which is significantly more negative inside the mitochondrial matrix compared to

the cytoplasm, electrophoretically drives the positively charged TPP cation into the matrix.
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Figure 3: Mechanism of mitochondrial targeting by TPP-conjugates.

Safety and Handling
(4-Carboxybutyl)triphenylphosphonium bromide is classified as causing skin irritation, serious

eye irritation, and may cause respiratory irritation.[6][10][14] It is also harmful if swallowed.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b142228?utm_src=pdf-body-img
https://www.masterorganicchemistry.com/2018/02/06/wittig-reaction/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Organic_Reactions/Wittig_Reaction
https://experiments.springernature.com/articles/10.1007/978-1-4939-2288-8_8
https://courses.lumenlearning.com/suny-potsdam-organicchemistry2/chapter/20-4-the-wittig-reaction/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precautionary Measures:

Handle in a well-ventilated area, preferably in a fume hood.[14]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[10][14]

Avoid breathing dust.[10]

Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

[1][2]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.[10][15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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